Cas no 476004-79-2 (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole)

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole is a boronate ester derivative of pyrrole, commonly employed as an intermediate in organic synthesis and cross-coupling reactions. Its key advantages include stability under ambient conditions and compatibility with Suzuki-Miyaura coupling, enabling efficient construction of complex heterocyclic frameworks. The tetramethyl dioxaborolane moiety enhances solubility in organic solvents, facilitating handling and reaction optimization. This compound is particularly useful in pharmaceutical and materials science research, where selective functionalization of pyrrole rings is required. Its well-defined reactivity profile makes it a reliable reagent for introducing boron-containing groups into target molecules.
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole structure
476004-79-2 structure
Product Name:2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
CAS No:476004-79-2
MF:C10H16BNO2
MW:193.050542831421
MDL:MFCD09952328
CID:68220
PubChem ID:23058064
Update Time:2025-05-25

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
    • 1H-Pyrrole,2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 2-PINACOLATEBORYLPYRROLE
    • SCHEMBL824197
    • MFCD09952328
    • 476004-79-2
    • AKOS006311932
    • (1H-PYRROL-2-YL)BORONIC ACID PINACOL ESTER
    • A827279
    • DTXSID30630117
    • AKOS025394699
    • CS-0092142
    • MB08272
    • FT-0758879
    • 1H-PYRROLE, 2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
    • MDL: MFCD09952328
    • Inchi: 1S/C10H16BNO2/c1-9(2)10(3,4)14-11(13-9)8-6-5-7-12-8/h5-7,12H,1-4H3
    • InChI Key: YBJLMIJWFHVJQU-UHFFFAOYSA-N
    • SMILES: O1B(C2=CC=CN2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 193.12700
  • Monoisotopic Mass: 193.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.2A^2

Experimental Properties

  • Density: 1.04
  • Boiling Point: 311 ºC
  • Flash Point: 142 ºC
  • Refractive Index: 1.488
  • PSA: 34.25000
  • LogP: 1.31390

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Security Information

  • Storage Condition:Sealed in dry,2-8°C

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole Pricemore >>

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Additional information on 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole

Introduction to CAS No 476004-79-2: 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole

The compound CAS No 476004-79-2, also known as 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structure and potential applications in various research domains.

The molecular structure of this compound is characterized by a dioxaborolane ring system fused with a pyrrole ring. The presence of the dioxaborolane group introduces interesting electronic properties and reactivity, making it a valuable building block in organic synthesis. Recent studies have highlighted its role in the development of novel materials and its potential use in drug discovery.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have explored its use as a precursor for constructing complex molecular architectures. For instance, the dioxaborolane group can act as a reactive site for various coupling reactions, enabling the formation of diverse structures with high precision.

In terms of applications, this compound has shown promise in the field of materials science. Its ability to form stable complexes and participate in coordination chemistry has led to investigations into its use in creating advanced materials such as sensors and catalysts. Additionally, its electronic properties make it a candidate for applications in optoelectronics and semiconductors.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Studies using density functional theory (DFT) have revealed that the conjugation between the dioxaborolane and pyrrole rings significantly influences its reactivity and stability. These findings have opened new avenues for optimizing synthetic routes and enhancing its performance in practical applications.

The synthesis of this compound has also been a focal point of recent research efforts. Improved methods involving transition metal catalysis have been developed to enhance yield and selectivity. These advancements not only make the compound more accessible but also pave the way for large-scale production if required.

In conclusion, CAS No 476004-79-2 represents a valuable addition to the arsenal of organic compounds used in modern chemistry and materials science. Its unique structure and versatile properties continue to drive innovative research across multiple disciplines.

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